Cas no 1261495-98-0 (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1261495-98-0
• MF: C₁₆H₁₂F₄O₂
• MW: 312.258898735046
• CID: 4995180
• Update Time: 2025-07-23

5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C16H12F4O2/c1-2-22-15(21)13-7-6-12(17)9-14(13)10-4-3-5-11(8-10)16(18,19)20/h3-9H,2H2,1H3
• InChI Key： HBQSVKFGISQOGM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

Research Update on 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS: 1261495-98-0)

The compound 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS: 1261495-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its trifluoromethyl and fluoro substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential applications in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for this compound, highlighting its efficient preparation via Suzuki-Miyaura cross-coupling reactions. The researchers emphasized the role of palladium catalysts in achieving high yields and purity, which is critical for subsequent biological evaluations. The study also noted the compound's stability under various physiological conditions, making it suitable for further pharmacological testing.

In terms of biological activity, preliminary in vitro assays have demonstrated that 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. A recent preprint (BioRxiv, 2024) reported its interaction with cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential as a building block for more complex pharmaceutical agents. A review in Current Topics in Medicinal Chemistry (2023) discussed its utility in the synthesis of biphenyl-based inhibitors targeting protein-protein interactions. The trifluoromethyl group, in particular, was noted for its ability to enhance binding affinity and metabolic stability, which are crucial for drug candidates.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous media is limited, which could pose formulation challenges. Recent research (European Journal of Pharmaceutical Sciences, 2024) has begun addressing this issue by exploring prodrug strategies and nanoformulations to improve bioavailability.

In conclusion, 5-Fluoro-3'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to optimize its synthesis, elucidate its mechanism of action, and explore its therapeutic applications. Future studies should focus on overcoming formulation challenges and conducting comprehensive preclinical evaluations to advance this compound toward clinical development.